10-Hydroxywarfarin

10-Hydroxywarfarin is a primary oxidative metabolite of the anticoagulant warfarin. It is formed predominantly through the regio- and stereoselective 10-hydroxylation of R-warfarin, a reaction catalyzed specifically by the cytochrome P450 enzyme CYP3A4. [REFS-1, REFS-2] In drug metabolism and pharmacokinetic (DMPK) research, 10-Hydroxywarfarin serves as a critical analytical standard for quantifying this specific metabolic pathway, enabling precise phenotyping of CYP3A4 activity and the investigation of drug-drug interactions involving this key enzyme. [3]

Substituting 10-Hydroxywarfarin with other positional isomers, such as 7-Hydroxywarfarin or 6-Hydroxywarfarin, is invalid for CYP3A4-focused research. These isomers are products of different enzymatic pathways; for instance, S-7-Hydroxywarfarin is the predominant metabolite formed by CYP2C9, not CYP3A4. [1] Using 7-Hydroxywarfarin as a standard to measure CYP3A4 activity would yield fundamentally incorrect results, mischaracterizing metabolic pathways and leading to flawed conclusions in drug interaction or pharmacogenetic studies. Each hydroxylated metabolite is a unique analytical target corresponding to a specific P450 enzyme's activity, making them non-interchangeable for accurate phenotyping. [2]

CYP3A4-Specific R-Warfarin Hydroxylation

The formation of 10-Hydroxywarfarin is predominantly catalyzed by CYP3A4 from the R-enantiomer of warfarin, while the major metabolite from the more potent S-enantiomer, 7-Hydroxywarfarin, is almost exclusively formed by CYP2C9. [REFS-1, REFS-2] This enzymatic specificity makes 10-Hydroxywarfarin a precise analytical marker for CYP3A4 activity, unlike other metabolites that are primarily markers for CYP2C9 (7-OH) or CYP1A2 (6-OH, 8-OH). [1]

Procuring this specific metabolite is essential for accurately isolating and quantifying CYP3A4 pathway activity without confounding signals from other major P450 enzymes.

Potent CYP2C9 Cross-Inhibition in DDI

In studies using recombinant CYP2C9, 10-Hydroxywarfarin was the most potent competitive inhibitor of S-warfarin metabolism among all major hydroxylated metabolites. [1] It exhibited an inhibition constant (Ki) of 1.1 µM, which is approximately 2.5-fold lower than the Km of the substrate S-warfarin itself and over 20-fold more potent than 7-Hydroxywarfarin (Ki = 23.0 µM). [1]

This compound is critical for investigating feedback inhibition and metabolite-driven drug interactions, as its accumulation can significantly impact the clearance of the more potent S-warfarin.

Baseline Separation from Isomers by LC-MS/MS

Validated chiral liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods demonstrate that 10-Hydroxywarfarin enantiomers can be successfully resolved from warfarin and other key hydroxylated metabolites like 6-, 7-, and 8-hydroxywarfarin. [1] Such methods are crucial for pharmacokinetic studies, and the availability of a pure 10-Hydroxywarfarin standard is a prerequisite for method development, enabling accurate quantification with LLOQs as low as 1.0 ng/mL in plasma. [1]

Procurement of this specific standard is necessary to validate analytical methods that can distinguish and accurately quantify the CYP3A4-specific metabolite from a complex mixture of structurally similar compounds.

CYP3A4 Phenotyping Reference Standard

For quantifying the metabolic activity of CYP3A4 in patient samples. The concentration of 10-Hydroxywarfarin serves as a direct biomarker for this enzyme's function, which is critical for studies involving drugs metabolized by CYP3A4. [1]

Metabolite-Mediated DDI Investigation

As a potent inhibitor of CYP2C9, 10-Hydroxywarfarin is the correct tool for in vitro studies designed to assess how the buildup of a CYP3A4-derived metabolite can inhibit the clearance of a CYP2C9 substrate, such as S-warfarin itself. [2]

Bioanalytical Method Validation for Warfarin PK

Essential for the development and validation of specific and sensitive LC-MS/MS methods that can simultaneously quantify warfarin enantiomers and their key metabolites, ensuring accurate characterization of the drug's complete metabolic profile. [3]